2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide

• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 2-chloro-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H19ClN2O/c19-17-7-3-2-6-16(17)18(22)20-14-8-10-15(11-9-14)21-12-4-1-5-13-21/h2-3,6-11H,1,4-5,12-13H2,(H,20,22)
• InChI Key: QVFYLBYASYJMTH-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide, also known as MLN4924, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It was first identified as a potent inhibitor of NEDD8-activating enzyme (NAE), which is an essential enzyme in the process of protein degradation. The inhibition of NAE by MLN4924 has been shown to induce apoptosis, cell cycle arrest, and DNA damage in cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

NAE is an essential enzyme in the process of protein degradation, which is regulated by the ubiquitin-proteasome system. NAE activates the small ubiquitin-like modifier protein NEDD8, which then conjugates to target proteins and regulates their stability and function. 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide inhibits NAE, leading to the accumulation of NEDD8-conjugated proteins and subsequent activation of the DNA damage response pathway. This results in cell cycle arrest, apoptosis, and DNA damage in cancer cells.
Biochemical and Physiological Effects
2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide has been shown to induce apoptosis, cell cycle arrest, and DNA damage in cancer cells. It has also been shown to inhibit tumor growth in preclinical models of cancer. In addition, 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide has been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide is its specificity for NAE, which makes it a potent inhibitor of protein degradation. However, one of the limitations of 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide is its potential toxicity, which can limit its use in clinical settings. In addition, 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide can be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide. One area of interest is the development of more potent and selective inhibitors of NAE. Another area of interest is the identification of biomarkers that can predict the response to 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide in cancer patients. In addition, there is a need for further research on the potential side effects and toxicity of 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide, as well as its potential use in combination with other cancer therapies.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide involves a series of chemical reactions that lead to the formation of the final product. The first step involves the condensation of 4-(1-piperidinyl)aniline with 2-chlorobenzoyl chloride to form 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The final product is then purified using column chromatography or recrystallization.

Scientific Research Applications

2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide has been extensively studied in preclinical and clinical trials for its potential as a cancer therapy. It has been shown to be effective against a wide range of cancer types, including leukemia, lymphoma, breast cancer, and lung cancer. The mechanism of action of 2-chloro-N-[4-(1-piperidinyl)phenyl]benzamide involves the inhibition of NAE, which leads to the accumulation of NEDD8-conjugated proteins and subsequent activation of the DNA damage response pathway.